4,4-Difluoro-2,2-dimethyl-5-hexen-3-one

• Molecular Formula: C8H12F2O
• Molecular Weight: 162.18 g/mol
• IUPAC Name: 4,4-difluoro-2,2-dimethylhex-5-en-3-one
• InChI: InChI=1S/C8H12F2O/c1-5-8(9,10)6(11)7(2,3)4/h5H,1H2,2-4H3
• InChI Key: MJBSTCNQPRLYRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)C(C=C)(F)F

Description

4,4-Difluoro-2,2-dimethyl-5-hexen-3-one is an organic compound with the molecular formula C8H12F2O This compound is characterized by the presence of two fluorine atoms and a double bond within its hexenone structure

Preparation Methods

The synthesis of 4,4-Difluoro-2,2-dimethyl-5-hexen-3-one can be achieved through several synthetic routes. One common method involves the fluorination of 2,2-dimethyl-5-hexen-3-one using a fluorinating agent such as diethylaminosulfur trifluoride (DAST) under controlled conditions. The reaction typically requires an inert atmosphere and low temperatures to prevent side reactions and ensure high yield .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for cost-effectiveness and efficiency. These methods often include the use of continuous flow reactors and advanced purification techniques to obtain high-purity products .

Chemical Reactions Analysis

4,4-Difluoro-2,2-dimethyl-5-hexen-3-one undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride to yield alcohols.

Substitution: Nucleophilic substitution reactions can occur at the fluorine atoms, where nucleophiles such as amines or thiols replace the fluorine atoms to form new derivatives.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or tetrahydrofuran, and reaction temperatures ranging from -78°C to room temperature. Major products formed from these reactions depend on the specific reagents and conditions used but generally include a variety of functionalized organic compounds .

Scientific Research Applications

4,4-Difluoro-2,2-dimethyl-5-hexen-3-one has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the development of fluorinated compounds which are valuable in pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a precursor for drug development, especially in the design of fluorinated drugs which often exhibit enhanced metabolic stability and bioavailability.

Industry: It is used in the production of specialty chemicals and materials, including polymers and surfactants.

Mechanism of Action

The mechanism by which 4,4-Difluoro-2,2-dimethyl-5-hexen-3-one exerts its effects involves its interaction with molecular targets such as enzymes and receptors. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity towards specific targets. The pathways involved may include inhibition or activation of enzymatic activity, modulation of receptor signaling, and alteration of metabolic processes .

Comparison with Similar Compounds

4,4-Difluoro-2,2-dimethyl-5-hexen-3-one can be compared with other similar compounds such as:

4,4-Difluoro-2,2-dimethyl-5-hexanone: Lacks the double bond present in this compound, resulting in different reactivity and applications.

4,4-Difluoro-2,2-dimethyl-3-hexen-1-ol: Contains a hydroxyl group instead of a carbonyl group, leading to different chemical properties and uses.

4,4-Difluoro-2,2-dimethyl-5-hexenoic acid:

These comparisons highlight the uniqueness of this compound in terms of its structure and reactivity, making it a valuable compound for various scientific and industrial purposes.